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Compound of Interest

Compound Name: Pinosylvin monomethyl ether

Cat. No.: B192123

For researchers, scientists, and drug development professionals, a comprehensive comparison
reveals that pinosylvin demonstrates superior antifungal activity over its derivative, pinosylvin
monomethyl ether. This guide synthesizes available experimental data to objectively evaluate
the performance of these two natural stilbenoids.

Pinosylvin, a naturally occurring stilbenoid found in various plant species, particularly pines,
has long been recognized for its defensive role against pathogens. Its monomethyl ether
derivative, while also possessing antimicrobial properties, consistently exhibits lower efficacy in
direct comparisons. Studies have indicated that pinosylvin has more substantial antibacterial
and antifungal effects than pinosylvin monomethyl ether.[1]

Quantitative Comparison of Antifungal Activity

While a comprehensive dataset directly comparing the Minimum Inhibitory Concentration (MIC)
values of pinosylvin and pinosylvin monomethyl ether against a wide range of fungal species
in a single study is not readily available in the reviewed literature, existing data for pinosylvin
against specific fungal strains provides a baseline for its potency. For instance, the MIC for
pinosylvin against Candida albicans has been reported to be in the range of 50-62.5 pg/mL.[2]

Table 1: Antifungal Activity of Pinosylvin against Selected Fungi
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MICI/IC50 of

Fungal Species Test Method . . Reference
Pinosylvin
Candida albicans Broth Microdilution 50 pg/mL [2]
Saccharomyces -
o Not specified 125 pg/mL [3]
cerevisiae
Plasmopara viticola N
N Not specified IC50 = 34 uM [3]
(zoospore mobility)
Plasmopara viticola -
Not specified IC50 =23 uM [3]

(mildew development)

Note: Directly comparable MIC/IC50 values for pinosylvin monomethyl ether from the same
studies were not available in the reviewed literature.

Qualitative studies further support the superior activity of pinosylvin. In a study evaluating the
efficacy of pinosylvins against white-rot and brown-rot fungi, pinosylvin (PS) displayed the best
fungitoxicity against brown-rot fungi in a soil-block assay when compared to pinosylvin
monomethyl ether (PSM) and pinosylvin dimethyl ether (PSD).

Mechanism of Action: Targeting the Fungal Cell
Membrane

Both pinosylvin and its monomethyl ether exert their antifungal effects primarily by disrupting
the fungal cell membrane, leading to a loss of integrity and ultimately, cell death.

Pinosylvin's proposed mechanism involves the disruption of the cell membrane, which leads to
cell death.[4] It is also suggested that it may interfere with enzyme production necessary for
microbial growth.

Pinosylvin monomethyl ether has been shown to bind to the phospholipids in the fungal cell
membrane. This interaction increases the permeability and decreases the fluidity of the
membrane, causing cell lysis and the collapse of spores.
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Pinosylvin Monomethyl Ether

Pinosylvin Binds to Fungal Cell Membrane Increased Permeability & .
Monomethyl Ether (Phospholipids) Decreased Fluidity Cell Lysis & Spore Collapse

Pinosylvin

Enzyme Production
__________ (Potential Target)
Interacts with
Fungal Cell Membrane Membrane Disruption Cell Death

Preparation

1. Fungal Culture 3. Test Compound Dilution
(e.g., SDA plate) (in 96-well plate)

2. Inoculum Preparation
(0.5 McFarland)

4. Inoculation of Plate

5. Incubation
(e.g., 35°C, 24-48h)

Ane%ysis

6. MIC Determination
(Visual or OD Reading)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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